Cas no 120466-69-5 ((1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol
• CAS No: 120466-69-5
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6016603
• PubChem ID: 82758145
• Update Time: 2025-05-18

(1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol
• Benzenemethanol, 2,3,4-trimethoxy-α-methyl-, (αR)-
• CS-0266862
• AKOS021076255
• EN300-1832726
• 120466-69-5
• (R)-1-(2,3,4-Trimethoxyphenyl)ethan-1-ol

• Inchi： 1S/C11H16O4/c1-7(12)8-5-6-9(13-2)11(15-4)10(8)14-3/h5-7,12H,1-4H3/t7-/m1/s1
• InChI Key： KBCIPNISEQNFCY-SSDOTTSWSA-N
• SMILES： C1([C@@H](C)O)=CC=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±42.0 °C(Predicted)
• pka: 13.98±0.20(Predicted)

Additional information on (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol

Introduction to (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol and Its Significance in Modern Chemical Research

CAS No. 120466-69-5 corresponds to the chiral compound (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol, a molecule that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional group arrangement, exhibits a range of properties that make it a valuable scaffold for the development of novel therapeutic agents.

The< strong> (1R)-configuration of the compound is particularly noteworthy, as it influences the molecule's interactions with biological targets. The< strong> 2,3,4-trimethoxyphenyl moiety introduces a hydrophobic aromatic ring with electron-donating substituents, which can modulate the compound's solubility and binding affinity. These features are critical in drug design, where optimal interaction with biological receptors often dictates efficacy and selectivity.

In recent years, there has been a growing interest in leveraging chiral compounds like< strong> (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol for the development of enantiomerically pure drugs. The ability to control stereochemistry allows researchers to fine-tune pharmacological properties, minimizing unwanted side effects and enhancing therapeutic outcomes. This approach has been particularly successful in the treatment of neurological disorders, where enantiomeric purity can significantly impact drug behavior.

One of the most compelling aspects of< strong> CAS No. 120466-69-5 is its potential as a building block for more complex molecules. Its structural framework can be modified through various chemical transformations, enabling the synthesis of derivatives with tailored properties. For instance, functionalization at the< strong> ethan-1-ol moiety or the aromatic ring can introduce new biological activities or improve metabolic stability.

The< strong> 2,3,4-trimethoxyphenyl group is particularly versatile, as it can participate in multiple types of interactions with biological targets. This includes hydrogen bonding, π-stacking interactions, and electrostatic interactions, all of which are crucial for achieving high-affinity binding. Such versatility makes this compound an attractive candidate for structure-based drug design.

Recent studies have highlighted the< strong> (1R)-configuration's role in modulating receptor activity. For example, in the context of G protein-coupled receptors (GPCRs), chirality can influence ligand binding kinetics and downstream signaling pathways. The< strong> 2,3,4-trimethoxyphenyl moiety further enhances this effect by providing additional interaction points with the receptor.

The synthesis of< strong> CAS No. 120466-69-5 has also been optimized to ensure high enantiomeric purity. Advanced asymmetric synthesis techniques have enabled researchers to produce this compound with minimal racemization, making it suitable for sensitive biological assays. These methods often involve transition metal catalysis or biocatalytic approaches, which offer high yields and selectivity.

In addition to its pharmaceutical applications,< strong> (1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol has potential uses in chemical biology research. Its ability to interact with biological targets makes it a valuable tool for studying enzyme mechanisms and receptor function. By using this compound as a probe molecule, researchers can gain insights into complex biological processes and develop new therapeutic strategies.

The< strong> ethan-1-ol functional group in this compound also contributes to its versatility as a synthetic intermediate. It can be easily modified through oxidation or reduction reactions to introduce new functional groups or alter existing ones. This flexibility allows chemists to explore a wide range of molecular architectures and discover novel bioactive compounds.

The< strong> 2,3,4-trimethoxyphenyl moiety's electron-donating nature also influences its spectroscopic properties, making it useful for NMR and mass spectrometry studies. These techniques are essential for elucidating molecular structures and understanding how the compound interacts with biological targets at the atomic level.

In conclusion,< strong>CAS No. 120466-69-5, corresponding to< strong>(1R)-1-(2,3,4-trimethoxyphenyl)ethan-1-ol, is a multifaceted compound with significant potential in pharmaceutical and chemical biology research. Its unique stereochemistry and functional group arrangement make it an ideal candidate for drug discovery efforts aimed at developing enantiomerically pure therapeutic agents.